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Basic Information and Synthesis of Lithium 1-pentynyl-

The table below summarizes the key identifiers and a common synthesis method for Lithium 1-pentynyl-,

also known as 1-pentynyllithium [1] [2].

Property Description

CAS Number 18643-50-0 [1] [2]

Molecular Formula C₅H₇Li [1] [2]

Molecular Weight 74.05 - 74.1 g/mol [1] [2]

IUPAC Name lithium;pent-1-yne [1]

Common Role Reactive intermediate in organic synthesis and materials science research [1]

Synthesis Protocol Details & Conditions

| Direct Lithiation [1] | Substrate: 1-Pentyne Reagent: n-Butyllithium (n-BuLi) Solvent: Tetrahydrofuran

(THF) or Diethyl Ether Temperature: -78 °C to 0 °C Atmosphere: Inert (e.g., Argon or Nitrogen)
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Reaction: R-H + n-BuLi → R-Li + n-Butane |

Organolithium Reagents in Context

Lithium 1-pentynyl- belongs to the broader class of organolithium reagents, which are carbon-lithium

compounds widely used as strong nucleophiles and bases in synthetic chemistry [3]. The reactivity of these

reagents is heavily influenced by their structure and environment [3].

Structure and Aggregation: They often exist as aggregates (dimers, tetramers, hexamers) in

solution, and their degree of aggregation can significantly impact their reactivity and selectivity [3].
Solvent Effects: The choice of solvent (e.g., ethers like THF) and additives (e.g., TMEDA) can alter

the aggregation state and thus the reagent's nucleophilicity [1] [3].

How to Approach Benchmarking

To conduct a comparative evaluation, you would typically design experiments to measure key performance

metrics. The diagram below outlines a generalized workflow for such a benchmarking study.
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Define Benchmarking Goal

Select Comparator Compounds

e.g., n-BuLi, PhLi, etc.

Design Experimental Protocols

Execute Key Reactions

Nucleophilic Addition
Deprotonation

Coupling Reactions

Measure Performance Metrics

Reaction Yield
Reaction Rate

Byproduct Formation

Analyze & Compare Data

Create
Comparison Tables

Click to download full resolution via product page

Based on this workflow, you would need to define the specific parameters for a benchmark, as illustrated in

the table below.
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Benchmarking
Aspect

Specific Parameters to Measure & Compare

Reactivity &
Selectivity

Yield and purity in reactions with aldehydes, ketones, or alkyl halides;

regioselectivity in deprotonation.

Kinetics Reaction rate constants and reaction half-lives under standardized conditions.

Stability & Handling Shelf-life in different solvents (e.g., THF, ethers); sensitivity to temperature, air,
and moisture.

Structural Analysis Degree of aggregation in different solvents (via NMR or other techniques) and
its link to reactivity.

A Path Forward for Your Research

Since direct, head-to-head experimental data is scarce, you may need to consult more specialized resources:

Search academic databases like SciFinder or Reaxys, which are designed for deep chemical
literature retrieval and may uncover more specific comparative studies.

Review synthetic methodologies in organic chemistry journals that use 1-pentynyllithium, which
can provide indirect evidence of its performance compared to other reagents used in similar contexts.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [benchmarking Lithium 1-pentynyl- against other organolithium

compounds]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b8807662#benchmarking-lithium-1-pentynyl-against-other-

organolithium-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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